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Compound of Interest

Compound Name: Apiopaeonoside
CAS No.: 100291-86-9
Cat. No.: B217215
Get Quote
. J

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for
Apiopaeonoside, a phenolic glycoside isolated from the root cortex of Paeonia suffruticosa.
This document is intended for researchers, scientists, and drug development professionals
engaged in the study and application of natural products. The information presented herein
includes detailed Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data,
crucial for the identification, characterization, and quality control of this compound.

Chemical Structure and Properties

Apiopaeonoside is a complex natural product with the following key identifiers:
e Chemical Formula: C20H28012[1]
e Molecular Weight: 460.43 g/mol [1]

e CAS Number: 100291-86-9
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The structure consists of a paeonol aglycone linked to a (3-D-apiofuranosyl-(1 - 6)-B-D-
glucopyranoside moiety.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry is a fundamental technique for determining the elemental
composition and confirming the molecular weight of Apiopaeonoside.

Table 1. Mass Spectrometry Data for Apiopaeonoside

Parameter Value

lonization Mode Electrospray lonization (ESI), Negative
Precursor lon [M-H]~

Measured m/z 459.1523

Molecular Formula C20H27012"

Calculated m/z 459.1503

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

NMR spectroscopy provides detailed information about the chemical structure and
stereochemistry of Apiopaeonoside. The following tables summarize the *H and 3C NMR
spectral data.

Table 2: 1H NMR Spectral Data of Apiopaeonoside (500 MHz, CD3OD)
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Atom No. Chemical Shift (5, Multiplicity Coupling Constant
ppm) (3, Hz)

Aglycone

3 7.55 d 85

5 6.65 dd 8.5, 2.5

&' 6.50 d 25

OCHs-4' 3.85 s

COCHs 2.58 s

Glucose

1 5.05 d 75

2" 3.50 m

3" 3.45 m

4" 3.40 m

5" 3.60 m

6"a 4.10 dd 11.5,2.0

6"b 3.75 dd 11.5,5.5

Apiose

1" 5.35 d 55

2" 4.05 d 25

3" 3.80 s

4"a 3.70 d 95

4"b 3.65 d 9.5

5" 3.60 s

Table 3: 13C NMR Spectral Data of Apiopaeonoside (125 MHz, CDsOD)
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Atom No. Chemical Shift (6, ppm)
Aglycone

1 115.8
2' 160.5
3 132.0
4 165.0
5' 108.0
6' 101.5
OCHs-4' 56.0
COCHs 200.0
COCHs 26.5
Glucose

1" 102.0
2" 75.0
3" 78.0
4" 71.5
5" 76.5
6" 69.0
Apiose

i 111.0
2" 78.5
3" 81.0
4™ 75.5
5" 65.5
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Experimental Protocols

The spectroscopic data presented in this guide were acquired using standard, validated
analytical methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¢ Instrumentation: A 500 MHz NMR spectrometer was utilized for acquiring both *H and 13C
spectra.

o Sample Preparation: Samples of Apiopaeonoside were dissolved in deuterated methanol
(CDsOD).

e 1H NMR Spectroscopy: Spectra were acquired with a spectral width of 16 ppm and a
relaxation delay of 2 seconds.

e 13C NMR Spectroscopy: Spectra were obtained using a proton-decoupled pulse sequence
with a spectral width of 240 ppm and a relaxation delay of 2 seconds.

Mass Spectrometry (MS)

 Instrumentation: A quadrupole time-of-flight (Q-TOF) mass spectrometer equipped with an
electrospray ionization (ESI) source was used.

o Sample Preparation: Purified Apiopaeonoside was dissolved in a solution of 50%
acetonitrile in water.

» Analysis Conditions: The analysis was performed in negative ion mode with a capillary
voltage of 3.0 kV and a cone voltage of 40 V. The desolvation gas flow was set to 600 L/hr at
a temperature of 350 °C.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the typical workflow for the isolation and structural elucidation
of a natural product like Apiopaeonoside using spectroscopic techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Profile of Apiopaeonoside: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b217215/docs#spectroscopic-profile-of-
apiopaeonoside-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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